Cas no 3279-26-3 (Dichloro Methyl Phosphite)
Dichloro Methyl Phosphite (DCMP) is an organophosphorus compound with the chemical formula CH3OPCl2. It serves as a versatile intermediate in organic synthesis, particularly in the production of phosphonates and other phosphorus-containing derivatives. Key advantages include its high reactivity as a phosphorylating agent, enabling efficient incorporation of phosphorus into target molecules. DCMP is also valued for its stability under controlled conditions, facilitating handling and storage in industrial applications. Its utility extends to agrochemical and pharmaceutical manufacturing, where precise phosphorus functionalization is critical. The compound’s compatibility with a range of substrates further underscores its importance in specialty chemical synthesis.
Dichloro Methyl Phosphite structure
Product Name:Dichloro Methyl Phosphite
CAS No:3279-26-3
MF:CH3Cl2OP
MW:132.913679361343
MDL:MFCD00000524
CID:84690
PubChem ID:87572892
Update Time:2025-06-09
Dichloro Methyl Phosphite Chemical and Physical Properties
Names and Identifiers
-
- methyl dichlorophosphite
- Methoxydichlorophosphine
- Methoxyphosphonous Dichloride
- O-Methyl Phosphorodichloridit
- METHYL PHOSPHORODICHLORIDITE
- DICHLOROMETHOXY PHOSPHINE
- DICHLORO METHYL PHOSPHITE
- Methyl dichloridophosphite
- Phosphorodichloridous acid, methyl ester
- METHYL DICHLOROPHOSPHITE, TECHNICAL GRADE
- Methyl Dichlorophosphite [Phosphitylating Agent]
- dichloro(methoxy)phosphane
- methyl phosphodichloridite
- O-methyl phosphodichlorite
- O-methyl phosphorodichloridite
- SCHEMBL1763099
- Methyl dichloridophosphite #
- CH3OPCl2
- dichloro(methoxy)phosphine
- M0905
- methyl dichlorophosphinite
- 2-Pyrimidinecarboxylic acid,4,6-Dimethyl-(6CI,9CI)
- 3279-26-3
- GEO-01806
- Dichloro methoxy phosphine
- NS00029349
- EINECS 221-915-3
- Phosphorodichloridous acid methyl ester
- AKOS005255222
- Methoxy dichloro phosphine
- J-018879
- FT-0628793
- MFCD00000524
- D91399
- DTXSID20186451
- methyldichlorophosphite
- DB-009760
- DTXCID30108942
- Dichloro Methyl Phosphite
-
- MDL： MFCD00000524
- Inchi： 1S/CH3Cl2OP/c1-4-5(2)3/h1H3
- InChI Key： HCSDJECSMANTCX-UHFFFAOYSA-N
- SMILES： ClP(OC)Cl
- BRN： 1697452
Computed Properties
- Exact Mass: 131.93000
- Monoisotopic Mass: 131.93
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 23.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 9.2A^2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.376 g/mL at 20 °C(lit.)
- Melting Point: −91 °C (lit.)
- Boiling Point: 92°C
- Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
- Refractive Index: n20/D 1.474(lit.)
- Water Partition Coefficient: Reacts with water. Soluble in chloroform, dichloromethane and ethyl acetate.
- Stability/Shelf Life: Flammable.
- PSA: 22.82000
- LogP: 2.33730
- Solubility: Uncertain
- Sensitiveness: Moisture Sensitive
- Vapor Pressure: 66.3±0.2 mmHg at 25°C
Dichloro Methyl Phosphite Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H226-H314
- Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
- Hazardous Material transportation number：UN 2920 8/PG 2
- WGK Germany：3
- Hazard Category Code： 10-14-34-37
- Safety Instruction： S26; S36/37/39; S45
- FLUKA BRAND F CODES：10-13-23
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：II
- Storage Condition：0-10°C
- Packing Group：II
- Hazard Level：8
- Risk Phrases：R10
- Packing Group：II
- Safety Term：8
Dichloro Methyl Phosphite Customs Data
- HS CODE：2909199090
- Customs Data：
China Customs Code:
2909199090Overview:
2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Dichloro Methyl Phosphite Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR929489-10g |
Methyl phosphorodichloridite |
3279-26-3 | 95% | 10g |
£150.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X64965-1g |
METHYLPHOSPHORODICHLORIDITE |
3279-26-3 | ≥95%(T) | 1g |
¥288.0 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M863299-1g |
Methyl Dichlorophosphite [Phosphitylating Agent] |
3279-26-3 | ≥95%(T) | 1g |
￥352.00 | 2022-09-01 | |
| TRC | D435755-1g |
Dichloro Methyl Phosphite |
3279-26-3 | 1g |
$150.00 | 2023-05-18 | ||
| TRC | D435755-100g |
Dichloro Methyl Phosphite |
3279-26-3 | 100g |
$1171.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M863299-10g |
Methyl Dichlorophosphite [Phosphitylating Agent] |
3279-26-3 | ≥95%(T) | 10g |
￥1,952.00 | 2022-09-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 235229-10G |
Dichloro Methyl Phosphite |
3279-26-3 | 10g |
¥603.54 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 235229-50G |
Dichloro Methyl Phosphite |
3279-26-3 | 50g |
¥2866.93 | 2023-12-09 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0905-10G |
Methyl Dichlorophosphite [Phosphitylating Agent] |
3279-26-3 | >95.0%(T) | 10g |
¥660.00 | 2024-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | VC896-1g |
Dichloro Methyl Phosphite |
3279-26-3 | 95.0%(T) | 1g |
￥173.0 | 2022-06-10 |
Dichloro Methyl Phosphite Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3279-26-3)甲氧基二氯化磷
Order Number:LE1722275
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
Dichloro Methyl Phosphite Related Literature
-
1. 313. 1,3,5-Triazines. Part III. Arbuzov reactions of chlorotriazinesW. Hewertson,R. A. Shaw,B. C. Smith J. Chem. Soc. 1963 1670
-
Sergei A. Katsyuba Russ. Chem. Rev. 2000 69 747
-
3. 793. Sulphoxides. Part I. The oxidation of tervalent phosphorus compounds by dimethyl sulphoxideE. H. Amonoo-Neizer,S. K. Ray,R. A. Shaw,B. C. Smith J. Chem. Soc. 1965 4296
-
4. Preparation of α-methoxyallylphosphonates and their conversion into 2-methoxyalka-1,3-dienesKevin Fettes,Leslie McQuire,Alistair W. Murray J. Chem. Soc. Perkin Trans. 1 1995 2123
-
Elina Y. Levina,A M. Kibardin Russ. Chem. Rev. 1999 68 149
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3279-26-3)甲氧基二氯化磷
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry